1,4-diacetyl-3,6-dibenzyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione

• IUPAC Name: 3,6-diacetyl-1,4-dibenzyl-3a,6a-dihydroimidazo[4,5-d]imidazole-2,5-dione
• InChI: InChI=1S/C22H22N4O4/c1-15(27)25-19-20(24(21(25)29)14-18-11-7-4-8-12-18)26(16(2)28)22(30)23(19)13-17-9-5-3-6-10-17/h3-12,19-20H,13-14H2,1-2H3
• InChI Key: HFCSCBYVVGQYDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2C(N(C1=O)CC3=CC=CC=C3)N(C(=O)N2CC4=CC=CC=C4)C(=O)C
• Molecular Formula: C22H22N4O4
• Molecular Weight: 406.4 g/mol

Description

Synthesis Analysis

Imidazoles can be synthesized through a variety of methods. One method involves a one-pot, four-component synthesis achieved by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

The molecular structure of imidazoles involves a five-membered ring with two nitrogen atoms and three carbon atoms. The N—C—N bond angle in the imidazole ring can vary, possibly due to the steric effect of substituent groups.

Chemical Reactions Analysis

Imidazoles can undergo a variety of chemical reactions due to the presence of two nitrogen atoms in the ring. For example, they can participate in reactions involving nickel-catalysed addition to nitrile, which is followed by proto-demetallation, tautomerization and dehydrative cyclization.

Safety and Hazards

The safety and hazards associated with imidazoles can vary greatly depending on the specific compound. Some imidazole derivatives are used in pharmaceuticals and are generally safe for use under prescribed conditions.

Future Directions

The future directions for research on imidazoles are vast, given their wide range of applications. They are key components in functional molecules used in pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis. Therefore, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.